Cas no 1805181-15-0 (4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine)
4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine is a versatile pyridine derivative with a unique substitution pattern, featuring an aminomethyl group, chloro, difluoromethyl, and methoxy functionalities. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, offering reactivity at multiple sites for further derivatization. The presence of the difluoromethyl group enhances its potential as a bioisostere, improving metabolic stability in active ingredients. The aminomethyl moiety provides a handle for conjugation or further functionalization, while the chloro and methoxy groups contribute to electronic modulation. Its well-defined structure makes it suitable for applications in medicinal chemistry, particularly in the development of novel heterocyclic compounds with tailored properties.
1805181-15-0 structure
Product Name:4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine
CAS No:1805181-15-0
MF:C8H9ClF2N2O
MW:222.619667768478
CID:4807887
Update Time:2025-06-09
4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties
Names and Identifiers
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- 4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine
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- Inchi： 1S/C8H9ClF2N2O/c1-14-5-2-4(3-12)6(8(10)11)7(9)13-5/h2,8H,3,12H2,1H3
- InChI Key： RTCNXKHHENUYQR-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=C(C=C(N=1)OC)CN
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 1.6
- Topological Polar Surface Area: 48.1
4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047252-1g |
4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine |
1805181-15-0 | 97% | 1g |
$1,504.90 | 2022-04-01 |
4-(Aminomethyl)-2-chloro-3-(difluoromethyl)-6-methoxypyridine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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